Cas no 2385928-93-6 (3-Cyanothiophene-2-sulfonyl fluoride)

• Product Name: 3-Cyanothiophene-2-sulfonyl fluoride
• CAS No: 2385928-93-6
• MF: C₅H₂FNO₂S₂
• MW: 191.203281879425
• CID: 5924279
• PubChem ID: 165904511
• Update Time: 2025-10-23

3-Cyanothiophene-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-6740079
• 3-cyanothiophene-2-sulfonyl fluoride
• 2385928-93-6
• 3-Cyanothiophene-2-sulfonyl fluoride

• Inchi： 1S/C5H2FNO2S2/c6-11(8,9)5-4(3-7)1-2-10-5/h1-2H
• InChI Key： RAGYTFMLQQAIJF-UHFFFAOYSA-N
• SMILES： S(C1=C(C#N)C=CS1)(=O)(=O)F

Computed Properties

• Exact Mass: 190.95109882g/mol
• Monoisotopic Mass: 190.95109882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 94.6Ų

Additional information on 3-Cyanothiophene-2-sulfonyl fluoride

Introduction to 3-Cyanothiophene-2-sulfonyl fluoride (CAS No: 2385928-93-6)

3-Cyanothiophene-2-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. This compound, identified by the Chemical Abstracts Service Number (CAS No) 2385928-93-6, is a fluorinated derivative of thiophene, featuring both a cyano group and a sulfonyl fluoride moiety. These functional groups make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The structural uniqueness of 3-cyanothiophene-2-sulfonyl fluoride lies in its ability to serve as a precursor for constructing complex heterocyclic frameworks. Thiophene derivatives are widely recognized for their role in medicinal chemistry, with many known drugs incorporating thiophene rings into their molecular structure. The introduction of a sulfonyl fluoride group enhances the reactivity of the molecule, allowing for further functionalization through nucleophilic substitution reactions. This property is particularly useful in the synthesis of sulfonamides, which are a class of compounds with demonstrated biological activity.

In recent years, there has been a surge in research focused on developing new methodologies for the preparation and application of fluorinated heterocycles. The fluorine atom, when incorporated into organic molecules, can significantly influence their pharmacokinetic properties, such as metabolic stability and bioavailability. 3-Cyanothiophene-2-sulfonyl fluoride exemplifies this trend, as it provides a synthetic route to access fluorinated thiophene derivatives that may exhibit improved pharmacological profiles.

One of the most compelling aspects of 3-cyanothiophene-2-sulfonyl fluoride is its utility in the development of small-molecule inhibitors targeting various biological pathways. For instance, researchers have explored its potential as a building block for designing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The cyano group can be further modified to introduce additional pharmacophores, while the sulfonyl fluoride moiety can be selectively displaced by nucleophiles to achieve desired molecular architectures.

Recent advances in computational chemistry have also highlighted the importance of 3-cyanothiophene-2-sulfonyl fluoride in drug discovery. Molecular modeling studies suggest that derivatives of this compound may interact with specific binding pockets on target proteins, leading to potent and selective inhibition. These insights have guided experimental efforts to optimize synthetic routes and improve yields, ensuring that researchers can access the necessary quantities for preclinical and clinical studies.

The pharmaceutical industry has shown particular interest in 3-cyanothiophene-2-sulfonyl fluoride due to its potential applications in antiviral and antibacterial therapies. The structural features of this compound allow for the design of molecules that can disrupt viral replication or bacterial enzymes essential for survival. By leveraging its reactivity, chemists have been able to generate libraries of compounds that can be screened for biological activity using high-throughput screening (HTS) technologies.

In addition to its pharmaceutical applications, 3-cyanothiophene-2-sulfonyl fluoride has found utility in materials science. Fluorinated thiophenes are known for their electronic properties, making them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). The presence of both cyano and sulfonyl groups enhances the material's solubility and processability, facilitating its integration into advanced technological applications.

The synthesis of 3-cyanothiophene-2-sulfonyl fluoride typically involves multi-step reactions starting from commercially available thiophene derivatives. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve high regioselectivity and yield. These methods reflect the growing sophistication in synthetic organic chemistry and highlight the compound's importance as a synthetic intermediate.

As research continues to uncover new applications for 3-cyanothiophene-2-sulfonyl fluoride, its demand is expected to rise within both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in fully realizing its potential across multiple disciplines. The compound's unique structural features offer a rich foundation for innovation, driving forward advancements in drug discovery and materials science.

In conclusion, 3-cyanothiophene-2-sulfonyl fluoride (CAS No: 2385928-93-6) is a multifaceted compound with significant implications for pharmaceutical research and industrial applications. Its ability to serve as a versatile intermediate underscores its value in constructing complex molecules with diverse biological activities. As scientists continue to explore new synthetic strategies and applications, this compound will undoubtedly remain at the forefront of chemical innovation.